![molecular formula C8H20Cl2N2 B6169694 (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride CAS No. 2613299-52-6](/img/no-structure.png)
(1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride
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Overview
Description
(1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride (DMDCH) is an organic compound that has been studied for its potential use in a variety of scientific research applications. It has a unique chemical structure that makes it an attractive option for a variety of research applications. It is a cyclic, symmetrical molecule that is composed of two nitrogen atoms and six carbon atoms. The molecule is connected by a single bond and can be represented by the formula C6H12N2. DMDCH has a relatively low molecular weight, which makes it a useful reagent in laboratory experiments.
Scientific Research Applications
(1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as amino acids and peptides, as well as in the synthesis of pharmaceuticals. It has also been used in the synthesis of organic polymers and in the development of new materials. Additionally, this compound has been used as a catalyst in organic reactions and as a reagent in the production of organic solvents.
Mechanism of Action
The mechanism of action of (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride is not fully understood. However, it is believed that the molecule acts as a proton donor, transferring a proton from one molecule to another. This allows for the formation of covalent bonds between molecules, allowing for the synthesis of complex organic compounds. Additionally, it is believed that the molecule can act as an electron donor, allowing for the formation of radical species.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been suggested that the molecule may have an effect on the metabolism of certain compounds. Additionally, it has been suggested that the molecule may have an effect on the activity of enzymes. Further research is needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
(1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable molecule, making it suitable for use in a variety of laboratory experiments. However, this compound is a relatively reactive molecule and can react with other molecules, resulting in unwanted side reactions. Additionally, this compound has a relatively low melting point and can decompose at higher temperatures.
Future Directions
There are a number of potential future directions for the use of (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride in scientific research. One potential direction is the use of this compound in the synthesis of new materials, such as polymers and nanomaterials. Additionally, the molecule could be used in the development of new pharmaceuticals and in the synthesis of organic compounds. Finally, further research could be conducted on the biochemical and physiological effects of this compound, as well as its potential use as a catalyst in organic reactions.
Synthesis Methods
The synthesis of (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride is a relatively simple process. It is produced through a two-step reaction, involving the reaction of 1,3-diaminopropane with dimethylcyclohexane in the presence of hydrochloric acid. The reaction is carried out in a flask under a nitrogen atmosphere and the product is isolated by vacuum distillation. The reaction produces a white, crystalline solid that is soluble in water and ethanol.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride involves the reaction of cyclohexanone with methylamine to form N-methylcyclohexylamine, which is then reduced with lithium aluminum hydride to form N-methylcyclohexylamine. This intermediate is then reacted with formaldehyde and hydrogen chloride to form (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine, which is then converted to the dihydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Lithium aluminum hydride", "Formaldehyde", "Hydrogen chloride", "Hydrochloric acid" ], "Reaction": [ "Cyclohexanone is reacted with methylamine in the presence of a catalyst to form N-methylcyclohexylamine.", "N-methylcyclohexylamine is reduced with lithium aluminum hydride to form N-methylcyclohexylamine.", "N-methylcyclohexylamine is reacted with formaldehyde and hydrogen chloride to form (1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine.", "(1R,3R)-N1,N3-dimethylcyclohexane-1,3-diamine is converted to the dihydrochloride salt by reaction with hydrochloric acid." ] } | |
CAS RN |
2613299-52-6 |
Molecular Formula |
C8H20Cl2N2 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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